Cas no 588678-17-5 (5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde)

• Product Name: 5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde
• CAS No: 588678-17-5
• MF: C₁₄H₁₀BrClO₂
• MW: 325.585002422333
• MDL: MFCD03422417
• CID: 3059009
• PubChem ID: 893005
• Update Time: 2025-07-21

5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-((3-chlorobenzyl)oxy)benzaldehyde
• CS-0264202
• STK198943
• SCHEMBL2284584
• 5-bromo-2-[(3-chlorobenzyl)oxy]benzaldehyde
• 5-bromo-2-(3-chlorobenzyloxy)benzaldehyde
• BBL014018
• MFCD03422417
• Z26356304
• EN300-92306
• ROBRZEPVGIQZMR-UHFFFAOYSA-N
• ALBB-001235
• VS-04115
• H21340
• 588678-17-5
• AKOS000295111
• 5-bromo-2-(3-chloro-benzyloxy)-benzaldehyde
• 5-bromo-2-[(3-chlorophenyl)methoxy]benzaldehyde
• DB-219340
• 5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde

• MDL： MFCD03422417
• Inchi： 1S/C14H10BrClO2/c15-12-4-5-14(11(7-12)8-17)18-9-10-2-1-3-13(16)6-10/h1-8H,9H2
• InChI Key： ROBRZEPVGIQZMR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 323.95527Da
• Monoisotopic Mass: 323.95527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde

Recent Advances in the Study of 5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde (CAS: 588678-17-5)

5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde (CAS: 588678-17-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its bromo and chlorobenzyloxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde with improved yield and purity. The researchers employed a Williamson ether synthesis approach, followed by selective bromination, achieving an overall yield of 78% with >99% purity. This advancement addresses previous challenges in the large-scale production of this compound, facilitating further pharmacological investigations.

Structural-activity relationship (SAR) studies have revealed that the unique electronic properties conferred by the bromo and chlorobenzyloxy groups contribute significantly to the compound's biological activity. Computational modeling and X-ray crystallography analyses demonstrate that these substituents create a distinct electronic profile that enhances binding affinity to specific molecular targets, particularly in the context of kinase inhibition.

In pharmacological evaluations, 5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde has demonstrated potent inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. A 2024 preclinical study showed remarkable efficacy in suppressing tumor growth in xenograft models of colorectal cancer, with minimal observed toxicity at therapeutic doses. These findings suggest its potential as a lead compound for developing novel anticancer agents.

The compound's mechanism of action appears to involve multiple pathways, including modulation of inflammatory cytokines and induction of apoptosis in cancer cells. Recent proteomic analyses have identified several potential protein targets, providing new insights for future drug development efforts. Researchers are particularly interested in its ability to simultaneously target both proliferative and inflammatory pathways, which could offer advantages in treating inflammation-associated cancers.

Ongoing research is exploring structure optimization strategies to improve the compound's pharmacokinetic properties while maintaining its biological activity. Several analogs have been synthesized and evaluated, with some showing enhanced solubility and metabolic stability. These developments position 5-Bromo-2-(3-chlorobenzyl)oxybenzaldehyde as a valuable scaffold for medicinal chemistry optimization in the pursuit of novel therapeutic agents.

Future research directions include comprehensive toxicological profiling, formulation development, and investigation of combination therapies. The growing body of evidence supporting the therapeutic potential of this compound underscores its importance in current chemical biology and pharmaceutical research, warranting continued investigation and development.